BENCHE

Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling 3-O-Methyl-d-glucose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-O-Methyl-d-glucose

Cat. No.: B087179

L  Get Quote

Essential safety and logistical information for the proper handling and disposal of 3-O-Methyl-
d-glucose, ensuring the integrity of your research and the safety of laboratory personnel.

This guide provides procedural, step-by-step guidance for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of 3-O-Methyl-d-

glucose. By adhering to these protocols, you can minimize risks and ensure a secure

laboratory environment.

Key Physical and Chemical Properties

A summary of the key quantitative data for 3-O-Methyl-d-glucose is provided in the table

below for easy reference.

Property Value
Molecular Weight 194.18 g/mol
Melting Point 167-169 °C
Solubility in Water 50 mg/mL

Appearance

White to off-white crystalline powder

Purity

=298%
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Personal Protective Equipment (PPE)

When handling 3-O-Methyl-d-glucose, particularly in its powdered form, appropriate personal
protective equipment is essential to prevent inhalation and contact.

Recommended PPE:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.

Respiratory Protection: For operations that may generate dust, a dust mask (NIOSH-
approved N95 or equivalent) should be worn.

Protective Clothing: A standard laboratory coat should be worn.

Operational Plan: From Receipt to Reconstitution

A systematic approach to handling 3-O-Methyl-d-glucose from the moment it arrives in the
laboratory to its use in experiments is critical for safety and efficiency.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

» Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials. The recommended storage temperature is between 2-8°C.

o Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard information.

Handling and Reconstitution Protocol

Note: 3-O-Methyl-d-glucose is considered a non-hazardous substance. However, standard
laboratory best practices should always be followed.

o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize the potential for dust inhalation.
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» Weighing: Carefully weigh the desired amount of the powdered 3-O-Methyl-d-glucose.
Avoid creating dust clouds.

e Reconstitution:

o To reconstitute the lyophilized powder, add the desired volume of solvent (e.g., sterile
water) to the vial.

o Gently swirl or vortex the vial to ensure complete dissolution. For materials that are difficult
to dissolve, sonication may be used.

o If any particulates remain, the solution can be gently agitated at room temperature for an
extended period.

Post-Handling

Preparation Handling Dispose of Waste
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Workflow for handling 3-O-Methyl-d-glucose.

Disposal Plan

As 3-O-Methyl-d-glucose is classified as a non-hazardous chemical, disposal is generally
straightforward. However, it is imperative to adhere to all local, state, and federal regulations,
as well as institutional guidelines.

Waste Characterization

Before disposal, confirm that the waste stream containing 3-O-Methyl-d-glucose has not been
mixed with any hazardous materials. If it has been mixed with hazardous substances, it must
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be treated as hazardous waste.

Non-Hazardous Waste Disposal

» Solid Waste: Uncontaminated, solid 3-O-Methyl-d-glucose can typically be disposed of in
the regular laboratory trash, provided it is in a sealed container.

e Agueous Solutions: Depending on institutional and local wastewater regulations, dilute
agueous solutions of 3-O-Methyl-d-glucose may be permissible for drain disposal. It is
crucial to verify this with your institution's Environmental Health and Safety (EHS)
department before proceeding. If drain disposal is not permitted, collect the aqueous waste
in a designated non-hazardous liquid waste container.

Always consult your institution's specific waste disposal guidelines. When in doubt, contact
your EHS department for clarification.

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 3-O-Methyl-d-glucose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087179#personal-protective-equipment-for-handling-
3-0-methyl-d-glucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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